Cas no 1464091-62-0 (methyl 2-amino-5-iodo-4-methylbenzoate)

• Product Name: methyl 2-amino-5-iodo-4-methylbenzoate
• CAS No: 1464091-62-0
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• MDL: MFCD26407319
• CID: 2951018
• PubChem ID: 58532870
• Update Time: 2025-11-02

methyl 2-amino-5-iodo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-氨基-4-甲基-5-碘苯甲酸甲酯
• METHYL 2-AMINO-4-METHYL-5-IODOBENZOATE
• methyl 2-amino-5-iodo-4-methylbenzoate
• SC5077
• A929718
• 2-Amino-5-iodo-4-methyl-benzoic acid methyl ester
• AS-54688
• Benzoic acid, 2-amino-5-iodo-4-methyl-, methyl ester
• SCHEMBL12021191
• methyl2-amino-5-iodo-4-methylbenzoate
• AKOS027252134
• MFCD26407319
• SB82259
• 1464091-62-0
• CS-0446918

• MDL： MFCD26407319
• Inchi： 1S/C9H10INO2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： NFCJVRIKQOSUBJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C=C1C)N

Computed Properties

• Exact Mass: 290.97563g/mol
• Monoisotopic Mass: 290.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Additional information on methyl 2-amino-5-iodo-4-methylbenzoate

Recent Advances in the Synthesis and Applications of Methyl 2-Amino-5-Iodo-4-Methylbenzoate (CAS: 1464091-62-0)

Methyl 2-amino-5-iodo-4-methylbenzoate (CAS: 1464091-62-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel pharmaceuticals, including kinase inhibitors and anti-cancer agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

A recent study published in the *Journal of Medicinal Chemistry* explored the use of methyl 2-amino-5-iodo-4-methylbenzoate as a precursor in the synthesis of selective kinase inhibitors. The research demonstrated that this compound serves as a versatile building block for the construction of heterocyclic scaffolds, which are critical for targeting specific kinase pathways involved in cancer progression. The study reported a high-yield synthesis route, optimizing reaction conditions to achieve >90% purity, as confirmed by HPLC and NMR analyses.

In another significant development, researchers at a leading pharmaceutical company utilized methyl 2-amino-5-iodo-4-methylbenzoate to develop a new class of small-molecule inhibitors targeting inflammatory diseases. The compound's iodine moiety was found to enhance binding affinity to target proteins, as evidenced by X-ray crystallography and molecular docking studies. These findings were published in *Bioorganic & Medicinal Chemistry Letters*, underscoring the compound's potential in drug discovery.

Further investigations have also explored the compound's role in radiopharmaceuticals. A 2023 study in *Nuclear Medicine and Biology* detailed its use as a radiolabeling precursor for iodine-123 and iodine-131, enabling the development of imaging agents for tumor detection. The study highlighted the compound's stability under radiolabeling conditions, making it a promising candidate for diagnostic applications.

In summary, methyl 2-amino-5-iodo-4-methylbenzoate (CAS: 1464091-62-0) continues to be a valuable tool in medicinal chemistry, with recent research emphasizing its versatility in drug synthesis, kinase inhibition, and radiopharmaceutical development. Future studies are expected to further expand its applications, particularly in targeted therapies and diagnostic imaging.